Cas no 4460-60-0 (Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI))

• Product Name: Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI)
• CAS No: 4460-60-0
• MF: C₆H₁₄ClNO₅
• MW: 215.632061481476
• CID: 333718
• PubChem ID: 45357399
• Update Time: 2025-11-02

Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI)
• 6-AMINO-6-DEOXY-D-GLUCOPYRANOSE HYDROCHLORIDE
• 6-AMINO-6-DEOXY-D-GLUCOSE HYDROCHLORIDE
• 5,6-Dehydronorketamine-d4
• 6-amino-6-(2-[2H4]-chlorophenyl)cyclohex-2-enone
• 6-Amino-6-(2-chlorophenyl-d4)-2-cyclohexen-1-one
• Dehydro Norketamine-d4
• NSC 44443
• NSC44443
• 6-(Aminomethyl)oxane-2,3,4,5-tetrol;hydrochloride
• 6-Amino-6-deoxy-D-glucopyranose, hydrochloride
• 4460-60-0
• AC-14937
• AKOS015961811
• NSC-44443
• 6-Amino-6-deoxy-D-allopyranose hydrochloride
• 24384-96-1
• 6-(AMINOMETHYL)OXANE-2,3,4,5-TETROL HYDROCHLORIDYL

• Inchi： 1S/C6H13NO5.ClH/c7-1-2-3(8)4(9)5(10)6(11)12-2;/h2-6,8-11H,1,7H2;1H
• InChI Key： GHQIWWAEPCTDEU-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C(C(C1CN)O)O)O)O

Computed Properties

• Exact Mass: 215.05600
• Monoisotopic Mass: 215.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.17000
• LogP: -1.75270

Additional information on Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI)

Comprehensive Guide to Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI) (CAS No. 4460-60-0)

Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI), with CAS No. 4460-60-0, is a specialized carbohydrate derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, often referred to as 6-amino-6-deoxy-D-glucopyranose hydrochloride, plays a crucial role in the synthesis of bioactive molecules, making it a subject of interest for scientists and industry professionals alike.

The molecular structure of Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- features a glucose backbone modified with an amino group at the 6-position, which enhances its reactivity and utility in various chemical reactions. This modification is particularly valuable in the development of glycosylated compounds, which are widely used in drug discovery and biotechnology applications.

One of the most compelling aspects of CAS No. 4460-60-0 is its versatility. Researchers have explored its potential in creating novel glycosidase inhibitors, which are critical in treating metabolic disorders such as diabetes. Additionally, its role in the synthesis of antibiotic adjuvants has been a hot topic in recent years, as the global demand for innovative antimicrobial solutions continues to rise.

In the context of current trends, the compound’s application in glycobiology and drug delivery systems aligns with the growing interest in personalized medicine. For instance, its ability to modify cell-surface glycans makes it a promising candidate for targeted cancer therapies, a field that has seen exponential growth due to advancements in immunotherapy and precision medicine.

From an industrial perspective, 6-amino-6-deoxy-D-glucopyranose hydrochloride is synthesized through controlled chemical processes that ensure high purity and yield. Manufacturers emphasize its stability under standard storage conditions, making it a reliable reagent for laboratories and production facilities. The compound’s solubility in water and polar solvents further enhances its practicality in various experimental setups.

Another area where Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- shines is in the development of bioconjugates. These hybrid molecules, which combine carbohydrates with proteins or other biomolecules, are pivotal in vaccine development and diagnostic tools. With the ongoing focus on infectious disease prevention, this application has become increasingly relevant.

For those searching about CAS No. 4460-60-0, common queries include its safety profile, synthesis methods, and commercial availability. It’s important to note that this compound is not classified as hazardous under standard regulations, but proper laboratory handling protocols should always be followed. Reputable suppliers provide detailed technical data sheets to ensure safe usage.

In summary, Glucopyranose,6-amino-6-deoxy-, hydrochloride, D- (6CI,8CI) is a multifaceted compound with broad applications in biochemistry, pharmaceuticals, and biotechnology. Its unique structural features and functional versatility make it a valuable asset in both academic research and industrial innovation. As science continues to explore the potential of modified sugars, this compound is poised to remain at the forefront of cutting-edge developments.